molecular formula C9H20Cl2N2 B8798235 2-Ethyl-2,7-diazaspiro[4.4]nonane dihydrochloride

2-Ethyl-2,7-diazaspiro[4.4]nonane dihydrochloride

Cat. No.: B8798235
M. Wt: 227.17 g/mol
InChI Key: CCNVWYREYGBKHQ-UHFFFAOYSA-N
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Description

2-Ethyl-2,7-diazaspiro[4.4]nonane dihydrochloride is a useful research compound. Its molecular formula is C9H20Cl2N2 and its molecular weight is 227.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H20Cl2N2

Molecular Weight

227.17 g/mol

IUPAC Name

2-ethyl-2,7-diazaspiro[4.4]nonane;dihydrochloride

InChI

InChI=1S/C9H18N2.2ClH/c1-2-11-6-4-9(8-11)3-5-10-7-9;;/h10H,2-8H2,1H3;2*1H

InChI Key

CCNVWYREYGBKHQ-UHFFFAOYSA-N

Canonical SMILES

CCN1CCC2(C1)CCNC2.Cl.Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 9.50 g (0.030 mole) 2-ethyl-7-(phenylmethyl)-2,7-diazaspiro[4.4]nonane dihydrochloride in 100 ml methanol was hydrogenated with 1.0 g 20% palladium on carbon catalyst at 50 psi for 22 hours. After filtration, the solution was concentrated to a syrup and crystallized from acetonitrile to afford 6.66 g of 2-ethyl-2,7-diazaspiro[4.4]nonane dihydrochloride, mp 168°-172° C.
Quantity
9.5 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
1 g
Type
catalyst
Reaction Step One

Synthesis routes and methods II

Procedure details

A solution of 9.5 g (0.030 mole) 2-benzyl-7-ethyl-2,7-diazaspiro[4.4]nonane dihydrochloride in 100 ml methanol was hydrogenated with 1.0 g 20% palladium on carbon catalyst at 4.5×105Pa for 22 hours. After filtration, the solution was concentrated to a syrup and crystallized from acetonitrile to afford 6.7 g of 2-ethyl-2,7-diazaspiro[4.4]nonane dihydrochloride, mp 168°-172° C.
Quantity
9.5 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
1 g
Type
catalyst
Reaction Step One

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